2-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-N-(2-phenylethyl)benzamide

• IUPAC Name: 2-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C24H21N3O4/c28-22(16-27-20-12-6-7-13-21(20)31-24(27)30)26-19-11-5-4-10-18(19)23(29)25-15-14-17-8-2-1-3-9-17/h1-13H,14-16H2,(H,25,29)(H,26,28)
• InChI Key: GAOORVOALBSOTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC=CC=C2NC(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C24H21N3O4
• Molecular Weight: 415.4 g/mol

Description

2-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-N-(2-phenylethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-N-(2-phenylethyl)benzamide is not fully understood. However, it has been suggested that it exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of various enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that 2-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-N-(2-phenylethyl)benzamide exhibits significant biochemical and physiological effects. It has been found to reduce inflammation and tumor growth in various animal models. Additionally, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-N-(2-phenylethyl)benzamide in lab experiments is its potent anti-inflammatory and anti-cancer properties. However, one of the limitations is its relatively high cost, which may limit its use in large-scale studies.

Future Directions

There are several future directions for the study of 2-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-N-(2-phenylethyl)benzamide. One potential direction is the development of novel therapeutics based on this compound for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other scientific fields. Finally, more research is needed to determine the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

The synthesis of 2-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-N-(2-phenylethyl)benzamide involves the reaction of 2-aminobenzamide with 2-oxo-1,3-benzoxazole-3-acetic acid in the presence of acetic anhydride and acetic acid. The resulting product is then treated with N-(2-phenylethyl)amine to obtain the final compound.

Scientific Research Applications

2-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-N-(2-phenylethyl)benzamide has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit significant anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of novel therapeutics. Additionally, it has been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.